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Compound of Interest

Compound Name: GSK121

Cat. No.: B607755 Get Quote

For researchers and drug development professionals, ensuring laboratory safety and proper

chemical handling is paramount. This guide provides a comprehensive, step-by-step approach

to the safe disposal of GSK121, an initial compound identified in screens for PAD4 inhibitors.[1]

[2] Adherence to these protocols is essential for mitigating risks and ensuring compliance with

regulatory standards for hazardous and investigational pharmaceutical waste.

Quantitative Data Summary
The following table summarizes key data points relevant to the handling and disposal of

GSK121. It is critical to consult the specific Safety Data Sheet (SDS) for this compound to

confirm these values.
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Parameter Value Significance for Disposal

Chemical Name

(3-amino-1-piperidinyl)[1-

methyl-2-(1-methyl-1H-indol-2-

yl)-1H-benzimidazol-5-yl]-

methanone, 2,2,2-

trifluoroacetate

Understanding the chemical

nature is crucial for assessing

potential reactivity and

selecting appropriate disposal

methods.

Molecular Formula C₂₃H₂₅N₅O • CF₃COOH

The molecular formula

provides insight into the

elemental composition, which

can be important for certain

disposal techniques like

incineration.

CAS Number 1652591-80-4

The CAS number is a unique

identifier that ensures you are

referencing the correct

chemical in all documentation

and disposal procedures.

Storage Conditions
Stock solution: -80°C for 6

months; -20°C for 1 month

Indicates thermal stability;

expired materials must be

disposed of as hazardous

waste.[3]

Known Hazards
Consult Safety Data Sheet

(SDS)

The SDS will detail any known

hazards such as cytotoxicity,

mutagenicity, or other health

risks, which will dictate the

level of personal protective

equipment (PPE) required and

the waste categorization.

Solubility

DMF: 30 mg/ml, DMSO: 30

mg/ml, Ethanol: 30 mg/ml,

PBS (pH 7.2): 10 mg/ml

This information is vital for

cleaning and decontaminating

lab equipment and for

managing spills.[2]

Recommended PPE Double chemotherapy gloves,

disposable gown, safety

Essential for preventing skin

and eye contact during
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goggles/face shield handling and disposal.

Waste Categorization
Bulk Hazardous Waste, Trace

Contaminated Waste

Dictates the type of waste

container and the appropriate

disposal stream.

Disposal Protocol for GSK121
This protocol outlines the step-by-step procedure for the safe disposal of GSK121. It is

imperative to follow your institution's specific guidelines and local regulations for hazardous

waste disposal.

1. Personal Protective Equipment (PPE) and Preparation:

Always wear appropriate PPE, including double chemotherapy-rated gloves, a disposable

gown, and safety goggles or a face shield.

Conduct all disposal procedures within a certified chemical fume hood to prevent inhalation

of any powders or aerosols.

Prepare a designated area for waste segregation and packaging.

2. Segregation of Waste:

Bulk Waste: Unused or expired GSK121 powder, concentrated stock solutions, and grossly

contaminated items (e.g., weigh boats, pipette tips used for neat compound) should be

collected in a dedicated, clearly labeled hazardous waste container.

Trace Contaminated Waste: Items with minimal contamination, such as empty vials, used

gloves, gowns, and bench paper, should be collected in a separate, clearly labeled

hazardous waste container for trace chemical waste.

3. Containerization and Labeling:

Use only approved, leak-proof, and chemically compatible containers for hazardous waste

collection.
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All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

"GSK121," and the approximate quantity.

Keep containers securely closed at all times, except when adding waste.

4. Decontamination of Work Surfaces and Equipment:

Prepare a decontamination solution appropriate for GSK121. Given its solubility, a solution of

detergent and water followed by a rinse with 70% ethanol is a general recommendation.

Thoroughly wipe down all contaminated surfaces, starting from the least contaminated area

and moving towards the most contaminated.

Rinse non-disposable equipment with the decontamination solution and then with distilled

water.

Dispose of all cleaning materials (wipes, paper towels) as trace contaminated waste.

5. Spill Management:

In the event of a spill, immediately alert others in the vicinity and evacuate the area if

necessary.

For a powder spill, gently cover it with damp paper towels to avoid generating dust.

For a liquid spill, absorb it with an inert absorbent material (e.g., vermiculite, sand).

Carefully collect the absorbed material and contaminated cleaning supplies and place them

in the bulk hazardous waste container.

Decontaminate the spill area as described above.

6. Final Disposal:

Store sealed hazardous waste containers in a designated, secure area away from

incompatible materials.
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Arrange for pickup and disposal by your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal contractor.

Never dispose of GSK121 or its containers in the regular trash or down the drain.[4][5]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of GSK121.
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Caption: Logical workflow for the safe disposal of GSK121 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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